Cas no 1619264-49-1 (2-Bromooxazole-5-carboxylic acid hydrate)

• Product Name: 2-Bromooxazole-5-carboxylic acid hydrate
• CAS No: 1619264-49-1
• MF: C₄H₄BrNO₄
• MW: 209.982860565186
• MDL: MFCD26743661
• CID: 2156655
• PubChem ID: 71710956
• Update Time: 2025-04-21

2-Bromooxazole-5-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Bromooxazole-5-carboxylic acid hydrate
• DB-227674
• 1619264-49-1
• DS-2983
• AKOS022171725
• 2-bromo-1,3-oxazole-5-carboxylic acid;hydrate
• 2-Bromooxazole-5-carboxylicacidhydrate
• C4H4BrNO4
• 2-bromo-1,3-oxazole-5-carboxylic acid hydrate

• MDL： MFCD26743661
• Inchi： 1S/C4H2BrNO3.H2O/c5-4-6-1-2(9-4)3(7)8;/h1H,(H,7,8);1H2
• InChI Key： NVFBWFLTBJBWMO-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C(=O)O)O1.O

Computed Properties

• Exact Mass: 208.93237Da
• Monoisotopic Mass: 208.93237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Melting Point: N/A℃

2-Bromooxazole-5-carboxylic acid hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles